8-Methyl-1,5-naphthyridin-4(1H)-one
Overview
Description
8-Methyl-1,5-naphthyridin-4(1H)-one is a heterocyclic compound that has been studied for its potential use in various scientific applications. It is a member of the naphthyridine family and has a molecular formula of C11H9N2O. In
Mechanism of Action
The mechanism of action of 8-Methyl-1,5-naphthyridin-4(1H)-one involves the inhibition of protein kinase CK2, which plays a role in cell growth and proliferation. By inhibiting this enzyme, the compound may be able to slow down or stop the growth of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 8-Methyl-1,5-naphthyridin-4(1H)-one has a number of biochemical and physiological effects. For example, it has been shown to inhibit the growth of cancer cells in vitro, as well as to reduce the activity of protein kinase CK2 in cells. Additionally, it has been shown to have antibacterial activity against a number of different strains of bacteria.
Advantages and Limitations for Lab Experiments
One advantage of using 8-Methyl-1,5-naphthyridin-4(1H)-one in lab experiments is that it has been well-studied and its mechanism of action is well-understood. Additionally, it has been shown to have a number of potential applications in various scientific fields. However, one limitation is that it may not be effective in all types of cancer or bacterial infections, and further research is needed to determine its full potential.
Future Directions
There are a number of future directions that could be explored with regards to 8-Methyl-1,5-naphthyridin-4(1H)-one. For example, further studies could be conducted to determine its potential use in the treatment of other types of cancer or bacterial infections. Additionally, research could be conducted to develop more effective synthesis methods for the compound, as well as to explore its potential use in other scientific applications.
Scientific Research Applications
8-Methyl-1,5-naphthyridin-4(1H)-one has been studied for its potential use in various scientific research applications, including as an inhibitor of protein kinase CK2, which plays a role in cell growth and proliferation. It has also been studied for its potential use in the treatment of cancer, as well as in the development of new antibiotics.
properties
IUPAC Name |
8-methyl-1H-1,5-naphthyridin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c1-6-2-4-11-9-7(12)3-5-10-8(6)9/h2-5H,1H3,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXRZEMVREZXQAZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=NC=C1)C(=O)C=CN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00704632 |
Source
|
| Record name | 8-Methyl-1,5-naphthyridin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00704632 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Methyl-1,5-naphthyridin-4(1H)-one | |
CAS RN |
1099792-23-0 |
Source
|
| Record name | 8-Methyl-1,5-naphthyridin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00704632 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Thiazolo[4,5-c]pyridin-2-ol](/img/structure/B1505274.png)
![4-chloro-N-(4-(4-methylpiperazin-1-yl)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine](/img/structure/B1505283.png)